molecular formula C9H13Cl2N B6249973 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride CAS No. 2680532-02-7

2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride

Cat. No. B6249973
CAS RN: 2680532-02-7
M. Wt: 206.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Chloro-4-methylphenyl)ethan-1-amine hydrochloride, also known as Mephenytoin or Mephobarbital, is a barbiturate derivative of phenobarbital. It is primarily used as an anticonvulsant and sedative-hypnotic drug. It is also used to treat certain types of seizures, including grand mal, petit mal, and psychomotor seizures. Mephenytoin has been studied extensively for its potential to treat a variety of neurological disorders, such as epilepsy, anxiety, and insomnia.

Scientific Research Applications

2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride has been studied extensively for its potential to treat a variety of neurological disorders. In animal models, it has been found to be effective in reducing seizure activity, as well as in improving cognitive function. In addition, it has been found to be effective in treating anxiety and insomnia. In clinical trials, it has been found to be effective in reducing the incidence of seizures in patients with epilepsy, as well as in treating anxiety and insomnia.

Mechanism of Action

The exact mechanism of action of 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride is not yet fully understood. It is thought to act as an agonist at GABA receptors, which are responsible for mediating inhibitory neurotransmission in the central nervous system. In addition, it has been found to increase the levels of serotonin and norepinephrine, two neurotransmitters involved in modulating mood and behavior.
Biochemical and Physiological Effects
2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can lead to a decrease in seizure activity. In addition, it has been found to increase the levels of serotonin and norepinephrine, which can lead to an improvement in mood and behavior. It has also been found to have an anti-inflammatory effect, which may be beneficial in treating certain neurological conditions.

Advantages and Limitations for Lab Experiments

2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a long half-life, which makes it suitable for long-term studies. In addition, its effects on GABA and serotonin levels can be easily measured using laboratory techniques. However, its effects on norepinephrine levels are less well understood, and its effects on other neurotransmitters have not been studied extensively.

Future Directions

There are several potential future directions for the study of 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride. Its effects on other neurotransmitters, such as dopamine and glutamate, should be further investigated. In addition, its effects on cognitive function should be studied in more detail. Furthermore, its potential as an anticonvulsant and sedative-hypnotic should be further evaluated in clinical trials. Finally, its potential as a treatment for anxiety and insomnia should be further explored.

Synthesis Methods

2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride is synthesized through a multi-step process. First, 3-chloro-4-methylphenyl ethan-1-amine is synthesized from the reaction of benzyl chloride and 4-methylphenyl ethan-1-amine. This reaction is catalyzed by a base, such as sodium ethoxide or potassium tert-butoxide. The resulting compound is then treated with hydrochloric acid, which yields the desired product, 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 3-chloro-4-methylbenzyl chloride with ethan-1-amine in the presence of hydrochloric acid.", "Starting Materials": [ "3-chloro-4-methylbenzyl chloride", "ethan-1-amine", "hydrochloric acid" ], "Reaction": [ "Add 3-chloro-4-methylbenzyl chloride to a round-bottom flask", "Add ethan-1-amine to the flask", "Add hydrochloric acid to the flask", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with cold water and dry it", "Recrystallize the solid from ethanol to obtain 2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride" ] }

CAS RN

2680532-02-7

Product Name

2-(3-chloro-4-methylphenyl)ethan-1-amine hydrochloride

Molecular Formula

C9H13Cl2N

Molecular Weight

206.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.